[(1-Benzylpyrrolidin-3-yl)methyl](2,2,2-trifluoroethyl)amine

• IUPAC Name: N-[(1-benzylpyrrolidin-3-yl)methyl]-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C14H19F3N2/c15-14(16,17)11-18-8-13-6-7-19(10-13)9-12-4-2-1-3-5-12/h1-5,13,18H,6-11H2
• InChI Key: GBBWFNQLKOWTGS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CNCC(F)(F)F)CC2=CC=CC=C2
• Molecular Formula: C14H19F3N2
• Molecular Weight: 272.31 g/mol

Description

“(1-Benzylpyrrolidin-3-yl)methylamine” is a chemical compound with the IUPAC name N-[(1-benzyl-3-pyrrolidinyl)methyl]-2,2,2-trifluoroethanamine. It has a molecular weight of 272.31. The compound is typically stored at room temperature and is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H19F3N2/c15-14(16,17)11-18-8-13-6-7-19(10-13)9-12-4-2-1-3-5-12/h1-5,13,18H,6-11H2. This indicates that the compound contains a total of 39 bonds, including 20 non-H bonds, 6 multiple bonds, 5 rotatable bonds, and 6 aromatic bonds. It also contains 1 five-membered ring, 1 six-membered ring, 1 secondary amine (aliphatic), and 1 tertiary amine (aliphatic).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for “(1-Benzylpyrrolidin-3-yl)methylamine” can be found on the product page. For detailed safety and hazard information, it’s recommended to refer to the MSDS provided by the manufacturer.

Synthesis routes and methods I

Procedure details

A mixture of 8.50 g (28.3 mole) of 5-oxo-1-(phenylmethyl)-N-(2,2,2-trifluoroethyl)-3pyrrolidinecarboxamide in 100 ml tetrahydrofuran was added dropwise to 3.22 g (84.9 mmole) of lithium aluminum hydride in 50 ml tetrahydrofuran. The reaction was refluxed two hours, then stirred at room temperature overnight. The reaction was cooled in an ice bath and 3.2 ml of water, 3.2 ml of 15% sodium hydroxide, and 9.6 ml of water were added. The precipitated salts were filtered and washed with hot ethanol. The combined filtrates were concentrated under reduced pressure. The residue was taken up in dichloromethane, filtered, and dried over magnesium sulfate. The solvent was removed at reduced pressure to give 7.15 g of 1-(phenylmethyl)-N-(2,2,2-trifluoroethyl)-3-pyrrolidinemethanamine.

Synthesis routes and methods II

Procedure details

A mixture of 8.50 g (28.3 mole) of 5-oxo-1-(phenylmethyl)-N-(2,2,2-trifluoroethyl)-3-pyrrolidinemethanamine in 100 ml tetrahydrofuran was added dropwise to 3.22 g (84.9 mmole) of lithium aluminum hydride in 50 ml tetrahydrofuran. The reaction was refluxed two hours, then stirred at room temperature overnight. The reaction was cooled in an ice bath and 3.2 ml of water, 3.2 ml of 15% sodium hydroxide, and 9.6 ml of water were added. The precipitated salts were filtered and washed with hot ethanol. The combined filtrates were concentrated under reduced pressure. The residue was taken up in dichloromethane, filtered, and dried over magnesium sulfate. The solvent was removed at reduced pressure to give 7.15 g of 1-(phenylmethyl-N-(2,2,2-trifluoroethyl)-3-pyrrolidinemethanamine.